Cas no 337904-77-5 (6-(propan-2-yl)pyridine-2-carboxylic acid)
6-(Propan-2-yl)pyridine-2-carboxylic acid is a substituted pyridine derivative featuring a carboxylic acid functional group at the 2-position and an isopropyl group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The carboxylic acid moiety allows for further functionalization via esterification, amidation, or metal-catalyzed coupling reactions, while the isopropyl group enhances steric and electronic properties. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is particularly useful in the development of bioactive molecules and coordination chemistry due to its chelating potential.
337904-77-5 structure
Product Name:6-(propan-2-yl)pyridine-2-carboxylic acid
CAS No:337904-77-5
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD18256206
CID:301969
PubChem ID:21992596
Update Time:2025-06-07
6-(propan-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(1-methylethyl)-2-Pyridinecarboxylic acid
- 2-Pyridinecarboxylicacid, 6-(1-methylethyl)-
- 6-(propan-2-yl)pyridine-2-carboxylic acid
- 6-ISOPROPYLPICOLINIC ACID
- 6-Isopropylpyridine-2-carboxylic acid
- 6-propan-2-ylpyridine-2-carboxylic acid
- 6-isopropyl-pyridine-2-carboxylic acid
- AG-F-14229
- CTK1C1671
- SureCN100967
- 337904-77-5
- DTXSID20621296
- CS-0050379
- A875194
- EN300-104733
- 6-Isopropylpicolinicacid
- SY042187
- MFCD18256206
- SCHEMBL100967
- Z1255449261
- AS-34896
- 2-Pyridinecarboxylicacid,6-(1-methylethyl)-(9CI)
- 2-PYRIDINECARBOXYLIC ACID,6-(1-METHYLETHYL)-
- KDGOODJXLHNGMS-UHFFFAOYSA-N
- PB11338
- AKOS016009583
- DB-369321
-
- MDL： MFCD18256206
- Inchi： 1S/C9H11NO2/c1-6(2)7-4-3-5-8(10-7)9(11)12/h3-6H,1-2H3,(H,11,12)
- InChI Key： KDGOODJXLHNGMS-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(C(C)C)=N1)=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 287.0±28.0 °C at 760 mmHg
- Flash Point: 127.4±24.0 °C
- PSA: 50.19
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
6-(propan-2-yl)pyridine-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(propan-2-yl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107799-500mg |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 500mg |
$216 | 2021-08-06 | |
| Chemenu | CM107799-1g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 1g |
$297 | 2021-08-06 | |
| Chemenu | CM107799-5g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 5g |
$858 | 2021-08-06 | |
| Chemenu | CM107799-10g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 10g |
$1309 | 2021-08-06 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB05633-10g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 95% | 10g |
$1165 | 2023-09-07 | |
| Chemenu | CM107799-250mg |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM107799-1g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 1g |
$256 | 2023-01-06 | |
| Chemenu | CM107799-5g |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 97% | 5g |
$741 | 2023-01-06 | |
| TRC | N756828-10mg |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N756828-50mg |
6-(propan-2-yl)pyridine-2-carboxylic acid |
337904-77-5 | 50mg |
$ 210.00 | 2022-06-03 |
6-(propan-2-yl)pyridine-2-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
337904-77-5 (6-(propan-2-yl)pyridine-2-carboxylic acid) Related Products
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